2-(2-Methoxyethoxy)benzene-1-sulfonyl isocyanate

• CAS RN: 89020-61-1
• Molecular Formula: C10H11NO5S
• Molecular Weight: 257.27 g/mol
• IUPAC Name: 2-(2-methoxyethoxy)-N-(oxomethylidene)benzenesulfonamide
• InChI: InChI=1S/C10H11NO5S/c1-15-6-7-16-9-4-2-3-5-10(9)17(13,14)11-8-12/h2-5H,6-7H2,1H3
• InChI Key: SMSHHKNNPMVPMK-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC=C1S(=O)(=O)N=C=O

Description

2-(2-Methoxyethoxy)benzene-1-sulfonyl isocyanate is a useful research compound. Its molecular formula is C10H11NO5S and its molecular weight is 257.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

13.0 g of N-(2-methoxyethoxy-phenylsulfonyl)-N'-methylurea are suspended in 200 ml of chlorobenzene. The solution is dried by azeotropic destillation of about 20 ml of the solvent. 7.0 g of phosgen are introduced into the solution within 45 minutes at a temperature of the reaction mixture to dryness yields 11.5 g of 2-methoxyethoxy-phenylsulfonyl-isocyanate in form of a yellowish oil.